3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-amino-2-ethyl-N-(3-methylphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H16N4O/c1-3-17-11(8-12(14)16-17)13(18)15-10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3,(H2,14,16)(H,15,18)
• InChI Key: CGNUGYQYRZIRAI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)N)C(=O)NC2=CC=CC(=C2)C
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide, also known as AMG-232, is a small molecule inhibitor that targets the MDM2-p53 interaction. This molecule has gained significant attention in the scientific community due to its potential as an anticancer agent.

Mechanism of Action

3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide targets the MDM2-p53 interaction, which is a critical regulator of the p53 pathway. MDM2 is an E3 ubiquitin ligase that binds to and promotes the degradation of p53, a tumor suppressor protein. By inhibiting the MDM2-p53 interaction, 3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide stabilizes p53 and activates the p53 pathway, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide has been shown to have potent anticancer activity in vitro and in vivo. It induces apoptosis in cancer cells by activating the p53 pathway, leading to cell cycle arrest and DNA damage. Additionally, 3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide has been shown to enhance the efficacy of other anticancer agents, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide has several advantages as an anticancer agent, including its potent activity against cancer cells and its ability to enhance the efficacy of other anticancer agents. However, there are also limitations to its use in lab experiments, such as its potential toxicity and the need for further studies to determine optimal dosing and administration.

Future Directions

There are several potential future directions for the research and development of 3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide. These include further studies to determine optimal dosing and administration, as well as investigations into the potential use of 3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide in combination with other anticancer agents. Additionally, there is potential for the development of new small molecule inhibitors that target the MDM2-p53 interaction, based on the structure of 3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide.

Synthesis Methods

The synthesis of 3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide involves multiple steps, including the reaction of 3-methylbenzoyl chloride with 1-ethyl-1H-pyrazol-5-amine, followed by the addition of amino acid tert-butyl ester and further reactions to produce the final product.

Scientific Research Applications

3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide has been extensively studied for its potential as an anticancer agent. It has been shown to induce apoptosis in cancer cells by disrupting the MDM2-p53 interaction, leading to the activation of the p53 pathway. Additionally, 3-amino-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-5-carboxamide has been shown to enhance the efficacy of other anticancer agents, such as chemotherapy and radiation therapy.